![molecular formula C12H10ClNO2 B6346226 5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde CAS No. 1245032-24-9](/img/structure/B6346226.png)
5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde (CPCO) is a synthetic molecule with a wide range of applications in the scientific and medical fields. It is a versatile compound that can be used in a variety of experiments and processes, from synthesizing new molecules to studying biochemical and physiological effects.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
The compound has been utilized in the synthesis of 5-substituted 3-[5-(2,5-dimethylphenyl)-1,2-oxazol-3-yl]-1,2,4-oxadiazoles, showcasing its utility in creating structurally diverse heterocycles. This process involves the reaction of 5-(2,5-dimethylphenyl)-1,2-oxazole-3-carbaldehyde oxime with acetic anhydride, followed by conversion into the corresponding amide oxime and subsequent heterocyclization (Potkin, Petkevich, & Kurman, 2009).
Molecular Rearrangements
Research has also explored the molecular rearrangements of related compounds, indicating potential pathways for the modification of the core structure of 5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde. Such rearrangements are essential for the synthesis of novel compounds with potential applications in medicinal chemistry and material science (L'abbé, Bruynseels, Delbeke, & Toppet, 1990).
Ring Transformations
The compound's structural motif has been involved in ring transformations, highlighting its versatility in accessing a range of heterocyclic architectures. For instance, studies on similar chloro-aldehydes have shown their reactivity towards amines, hydrazines, and hydroxylamine, leading to the formation of triazole derivatives and discussing the mechanisms underlying these transformations (L'abbé, Vanderstede, Dehaen, Delbeke, & Toppet, 1991).
Synthesis of Bicyclic Oxazolidines
Moreover, the structural framework of this compound facilitates the synthesis of novel bicyclic oxazolidines, demonstrating the compound's utility in constructing complex molecular structures with potential applications in various fields, including optoelectronics and pharmacology (Abbas et al., 2018).
Mechanism of Action
Target of Action
Similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Mode of Action
It is known that the presence of a benzene ring allows for resonance stabilization of benzylic carbocations, which means that substitution is likely to occur at the benzylic position . This could potentially influence the compound’s interaction with its targets and any resulting changes.
Biochemical Pathways
Indole derivatives, which share structural similarities with this compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a variety of biochemical pathways.
Result of Action
One compound with a similar structure was found to possess potent growth inhibitory effects against mycobacterium tuberculosis , suggesting that this compound may also have significant biological effects.
properties
IUPAC Name |
5-chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNO2/c1-7-3-4-9(5-8(7)2)11-10(6-15)12(13)16-14-11/h3-6H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHUAGPUVIZSZHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NOC(=C2C=O)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.